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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the odor profile of 4-
Methoxybutane-2-thiol, a potent sulfur-containing aroma compound. The following sections

delve into its distinct aromatic characteristics, physicochemical properties, analytical

methodologies for its assessment, and the current understanding of its olfactory perception.

This document is intended to serve as a valuable resource for professionals in the fields of

flavor and fragrance chemistry, sensory science, and pharmacology.

Olfactory Profile and Sensory Characteristics
4-Methoxybutane-2-thiol is renowned for its powerful and complex aroma, characterized by a

dominant black-currant and catty note, often with nuances of mango, herbs, and a subtle

skunky undertone.[1] Its potent nature is underscored by an exceptionally low odor detection

threshold, reported to be in the parts-per-trillion range.[1] In the flavor and fragrance industry, it

is utilized to impart natural-smelling fruity and complex notes to a variety of products.[1]

The sensory perception of this thiol is multifaceted, with descriptors ranging from fruity and

tropical to sulfurous and even animalic.[1][2] This complexity makes it a fascinating subject for

sensory analysis and a versatile tool for flavorists and perfumers.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of 4-Methoxybutane-2-thiol is
essential for its effective handling, analysis, and application.

Property Value Reference

Molecular Formula C6H14OS [3]

Molecular Weight 134.24 g/mol [3]

Appearance
Colorless to very faint yellow

liquid
[3]

Boiling Point 159.1 °C [3]

Flash Point 50 °C [3]

Specific Gravity 0.907 - 0.923 @ 25 °C [4]

Refractive Index 1.445 - 1.455 @ 20 °C [4]

Odor Threshold in Oil 0.03 - 0.06 ppb [4]

Solubility Soluble in alcohol and oils [4]

Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) Analysis
Gas Chromatography-Olfactometry (GC-O) is a pivotal technique for the characterization of

potent odorants like 4-Methoxybutane-2-thiol. This method combines the separation power of

gas chromatography with the sensitivity of the human nose as a detector.

Methodology:

Sample Preparation: The analyte is typically extracted from the sample matrix using methods

such as solvent extraction or solid-phase microextraction (SPME). The choice of method

depends on the sample type and the concentration of the target compound.

Gas Chromatographic Separation: The extract is injected into a gas chromatograph

equipped with a capillary column. The selection of the stationary phase is critical for the

effective separation of volatile sulfur compounds.
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Example Column: A common choice is a non-polar column, such as one with a 5%

diphenyl / 95% dimethyl polysiloxane stationary phase.

Temperature Program: A typical temperature program would start at a low temperature

(e.g., 40°C) and gradually increase to a higher temperature (e.g., 250°C) to ensure the

elution of a wide range of volatile compounds.

Olfactometry: The effluent from the GC column is split between a conventional detector (e.g.,

Flame Ionization Detector or Mass Spectrometer) and a sniffing port. A trained sensory

panelist sniffs the effluent at the port and records the time, duration, and description of any

perceived odors.

Data Analysis: The olfactometry data is correlated with the instrumental data to identify the

specific compounds responsible for the detected odors.
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Figure 1. A generalized workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation
Sensory panel evaluation provides qualitative and quantitative data on the odor profile of 4-
Methoxybutane-2-thiol.

Methodology:

Panelist Selection and Training: A panel of trained sensory assessors is selected. Training

involves familiarizing the panelists with the specific aroma attributes associated with the
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compound and standard reference materials.

Sample Preparation: The compound is diluted to various concentrations in an appropriate

solvent (e.g., ethanol or mineral oil) to be presented to the panelists on smelling strips or in

sniff bottles.

Evaluation Procedure:

Descriptive Analysis: Panelists are asked to describe the perceived odor using a

standardized lexicon of aroma descriptors.

Intensity Rating: The intensity of each descriptor is rated on a numerical scale (e.g., a 15-

point scale).

Time-Intensity (TI) Analysis: Panelists continuously rate the perceived intensity of the

aroma over a set period to capture the dynamic changes in perception.

Data Analysis: The data from the sensory panel is statistically analyzed to generate an odor

profile, which includes the key aroma descriptors and their corresponding intensities.
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Figure 2. A workflow for the sensory panel evaluation of an aroma compound.

Olfactory Signaling Pathway
The perception of thiols, including 4-Methoxybutane-2-thiol, is initiated by their interaction

with specific olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the

nasal cavity. These receptors are G-protein coupled receptors (GPCRs).

Recent research suggests that the detection of certain thiols by olfactory receptors may be

mediated by the presence of metal ions, particularly copper. It is hypothesized that copper ions

act as a cofactor, binding to the olfactory receptor and facilitating the interaction with the thiol.
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The general signaling cascade is as follows:

Binding: The odorant molecule, possibly in complex with a copper ion, binds to a specific

olfactory receptor.

G-protein Activation: This binding event activates a G-protein (Golf) associated with the

receptor.

Adenylate Cyclase Activation: The activated G-protein stimulates adenylate cyclase, leading

to an increase in the intracellular concentration of cyclic AMP (cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (Na+ and Ca2+) through the opened channels leads to

the depolarization of the olfactory sensory neuron.

Action Potential: If the depolarization reaches the threshold, an action potential is generated

and transmitted to the olfactory bulb in the brain, where the signal is further processed,

leading to the perception of smell.
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Figure 3. A simplified diagram of the olfactory signaling pathway for thiols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15267830?utm_src=pdf-body-img
https://www.benchchem.com/product/b15267830?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15267830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pac.gr [pac.gr]

2. pubs.acs.org [pubs.acs.org]

3. Copper-mediated thiol potentiation and mutagenesis-guided modeling suggest a highly
conserved copper-binding motif in human OR2M3 - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Unveiling the Aromatic Signature: A Technical Guide to
4-Methoxybutane-2-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15267830#understanding-the-odor-profile-of-4-
methoxybutane-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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